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Compound of Interest

Compound Name: 4-Methyl-5-nonanol

Cat. No.: B104968

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
chemical compound 4-methylnonan-5-ol. The document details nuclear magnetic resonance
(NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) data, along with the
experimental protocols for their acquisition. This information is critical for the structural

elucidation, identification, and quality control of this compound in research and development
settings.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for 4-methylnonan-5-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
IH NMR (Proton NMR) Data
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~3.4-3.6 m 1H H-5 (CH-OH)

~1.2-16 m 13H CHz, CH

~0.9 t 6H CHs (C-1, C-9)

~0.85 d 3H CHs (C-4 methyl)

13C NMR (Carbon-13 NMR) Data[1]

Chemical Shift (ppm)

Carbon Assignment

75 C-5 (CH-OH)
~45 C-4 (CH-CHs)
~35 C-6
~30 C-3
~28 C-7
~23 C-2
~22 C-8
~14 C-1,C-9
~12 C-4 methyl

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment
~3350 Broad, Strong O-H stretch
~2960, 2930, 2870 Strong C-H stretch (alkane)
~1460 Medium C-H bend (CH2)
~1380 Medium C-H bend (CHs)
~1070 Strong C-O stretch

Mass Spectrometry (MS)

Electron lonization (El) Mass Spectrum[2]
m/z Relative Intensity (%) Assignment
158 <5 [M]* (Molecular lon)
140 ~10 [M-H20]*
115 ~25 [M-CsH7]*
87 ~100 [CsH110]* (0-cleavage)
73 ~80 [C4aH0]* (a-cleavage)
57 ~60 [CaHs]*
43 ~70 [C3H7]*

Experimental Protocols

Detailed methodologies for the acquisition of the presented spectroscopic data are outlined

below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 4-methylnonan-5-ol (10-20 mg for *H NMR, 50-100 mg for 13C NMR) was dissolved
in approximately 0.7 mL of deuterated chloroform (CDCls) in a 5 mm NMR tube. The spectra

were recorded on a 400 MHz spectrometer. The *H NMR spectrum was referenced to the
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residual CHCIs signal at 7.26 ppm. The 13C NMR spectrum was referenced to the CDCls
solvent signal at 77.16 ppm. For the *H NMR, 16 scans were acquired with a relaxation delay of
1 second. For the 13C NMR, 1024 scans were acquired with a 2-second relaxation delay.

Infrared (IR) Spectroscopy

The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer. A drop
of neat 4-methylnonan-5-ol was placed between two sodium chloride plates to create a thin
liquid film. The spectrum was recorded over the range of 4000-600 cm~* with a resolution of 4
cm~1, A background spectrum of the clean salt plates was recorded and subtracted from the
sample spectrum.

Mass Spectrometry (MS)

The mass spectrum was acquired using a gas chromatograph coupled to a mass spectrometer
(GC-MS) with an electron ionization (El) source. A dilute solution of 4-methylnonan-5-ol in
dichloromethane was injected into the GC. The GC was equipped with a 30 m x 0.25 mm
nonpolar capillary column. The oven temperature was programmed to ramp from 50°C to
250°C at a rate of 10°C/min. The mass spectrometer was operated in EI mode at 70 eV,
scanning over a mass range of m/z 40-400.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 4-methylnonan-5-ol.
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General Workflow for Spectroscopic Analysis
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Caption: Workflow of Spectroscopic Analysis.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b104968?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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